molecular formula C8H7BrN2O3 B14831956 6-Bromo-3-cyclopropoxy-2-nitropyridine

6-Bromo-3-cyclopropoxy-2-nitropyridine

Cat. No.: B14831956
M. Wt: 259.06 g/mol
InChI Key: BCADIZZVMQRROX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-3-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative featuring three distinct functional groups: a bromine atom at position 6, a nitro group at position 2, and a cyclopropoxy substituent at position 3. While direct experimental data on this compound is scarce in the provided evidence, its properties can be inferred through comparisons with structurally related analogs.

Properties

Molecular Formula

C8H7BrN2O3

Molecular Weight

259.06 g/mol

IUPAC Name

6-bromo-3-cyclopropyloxy-2-nitropyridine

InChI

InChI=1S/C8H7BrN2O3/c9-7-4-3-6(14-5-1-2-5)8(10-7)11(12)13/h3-5H,1-2H2

InChI Key

BCADIZZVMQRROX-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(N=C(C=C2)Br)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-3-cyclopropoxy-2-nitropyridine can be achieved through several methods. One common approach involves the nitration of 6-bromo-3-cyclopropoxypyridine using nitric acid and sulfuric acid as nitrating agents . The reaction is typically carried out under controlled temperature conditions to ensure the selective introduction of the nitro group at the 2nd position.

Industrial Production Methods

Industrial production of 6-Bromo-3-cyclopropoxy-2-nitropyridine may involve large-scale nitration processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as recrystallization and chromatography, can enhance the efficiency of the production process.

Mechanism of Action

The mechanism of action of 6-Bromo-3-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can participate in redox reactions, while the bromine atom and cyclopropoxy group can undergo substitution and oxidation reactions, respectively . These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 6-Bromo-3-cyclopropoxy-2-nitropyridine with three analogs from the evidence, focusing on substituent positions, molecular properties, and functional group effects.

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents CAS Number Key Features
6-Bromo-3-cyclopropoxy-2-nitropyridine* C₈H₇BrN₂O₃ ~262 (calculated) Br (C6), NO₂ (C2), cyclopropoxy (C3) N/A Cyclopropoxy introduces steric strain; nitro at C2 enhances electron withdrawal.
6-Bromo-2-methyl-3-nitropyridine C₆H₅BrN₂O₂ 217.02 Br (C6), NO₂ (C3), CH₃ (C2) 22282-96-8 Methyl group at C2 reduces steric hindrance; nitro at C3 alters electronic effects.
2-Bromo-6-methoxy-3-nitropyridine C₆H₅BrN₂O₃ ~245 (calculated) Br (C2), NO₂ (C3), OCH₃ (C6) 344296-05-5 Methoxy at C6 enhances solubility; bromo at C2 may hinder electrophilic substitution.
3-(Benzyloxy)-6-bromo-2-nitropyridine C₁₂H₉BrN₂O₃ 309.12 Br (C6), NO₂ (C2), benzyloxy (C3) 887471-45-6 Benzyloxy at C3 increases lipophilicity; bulky group may slow reaction kinetics.

Note: Data for the target compound is inferred due to absence in evidence.

Key Comparative Insights

Substituent Position Effects: The nitro group at C2 (target compound and ) vs. C3 () significantly alters electronic distribution. Bromo placement at C6 (target, ) vs. C2 () affects regioselectivity in cross-coupling reactions (e.g., Suzuki-Miyaura).

Substituent Type and Reactivity: Cyclopropoxy (target): The strained cyclopropane ring increases steric hindrance and may confer unique reactivity in ring-opening or cycloaddition reactions compared to methoxy () or benzyloxy () groups. Methyl (): A non-polar, electron-donating group that may stabilize intermediates in substitution reactions but offers minimal steric bulk.

Spectroscopic Differentiation :

  • IR/Raman Signatures : The nitro group (~1350–1520 cm⁻¹ for asymmetric stretching) and ether linkages (~1100–1250 cm⁻¹ for C-O) would vary based on substituent positions and electronic environments .

Synthetic Challenges: Introducing cyclopropoxy requires specialized methods (e.g., Mitsunobu reaction with cyclopropanol), whereas benzyloxy () can be installed via nucleophilic aromatic substitution under basic conditions.

Research Implications and Gaps

  • Computational Predictions : Density functional theory (DFT) methods (e.g., B3LYP ) could model the target compound’s electronic structure and predict reactivity differences compared to analogs.
  • Experimental Needs : Direct studies on the target’s solubility, stability, and synthetic pathways are critical for applications in medicinal chemistry.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.